6-CHLORO-IMIDAZO[2,1-B]THIAZOLE-5-SULFONIC ACID AMIDE

• IUPAC Name: 6-chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide
• InChI: InChI=1S/C5H4ClN3O2S2/c6-3-4(13(7,10)11)9-1-2-12-5(9)8-3/h1-2H,(H2,7,10,11)
• InChI Key: ZVRHRYRTZTWAHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=NC(=C(N21)S(=O)(=O)N)Cl
• Molecular Formula: C5H4ClN3O2S2
• DSSTOX Substance ID: DTXSID70381570
• Molecular Weight: 237.7 g/mol
• CAS No.: 112582-89-5

Description

6-Chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide is a chemical compound with the molecular formula C5H4ClN3O2S2 and a molecular weight of 237.69 g/mol . It is a sulfonamide derivative of imidazoles, known for its applications in various fields, including pharmaceuticals and research .

Scientific Research Applications

6-Chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a skin lightening agent due to its ability to inhibit tyrosinase, an enzyme required for melanin production.

Medicine: Explored for its potential therapeutic effects, including its role as a pharmaceutical intermediate.

Industry: Utilized in the development of various industrial chemicals and materials.

Mechanism of Action

Target of Action

The primary target of 6-Chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide is tyrosinase , an enzyme required for melanin production . It also acts as a potent, selective, and orally active 5-HT (6) receptor agonist .

Mode of Action

6-Chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide is a sulfonamide derivative of imidazoles that inhibits the formation and activity of tyrosinase . As a 5-HT (6) receptor agonist, it binds to the receptor and induces a cellular response .

Biochemical Pathways

The compound affects the melanin synthesis pathway by inhibiting tyrosinase, thereby reducing the production of melanin . It also influences the serotonin pathway by acting as a 5-HT (6) receptor agonist .

Pharmacokinetics

It is mentioned that the compound has a good pharmacokinetic profile .

Result of Action

The inhibition of tyrosinase by 6-Chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide leads to a decrease in melanin production, effectively treating hyperpigmentation in humans . As a 5-HT (6) receptor agonist, it has been shown to increase GABA levels in the rat frontal cortex .

Safety and Hazards

The safety information available indicates that 6-Chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide may cause harm if swallowed or if it comes into contact with the skin. It’s recommended to avoid breathing in dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection.

Biochemical Analysis

Biochemical Properties

6-Chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide is known to inhibit the formation and activity of tyrosinase, an enzyme required for melanin production

Cellular Effects

The compound has been shown to be effective in treating hyperpigmentation in humans . It reduces the color intensity of the skin by decreasing the amount of melanin produced

Molecular Mechanism

The molecular mechanism of action of 6-Chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide involves the inhibition of tyrosinase, thereby reducing melanin production

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide typically involves the reaction of 6-chloroimidazo[2,1-b][1,3]thiazole with sulfonamide under controlled conditions . The reaction is carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and catalysts to ensure high yield and purity of the final product . The reaction conditions are optimized to achieve efficient production while maintaining safety and environmental standards .

Chemical Reactions Analysis

Types of Reactions

6-Chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonamide group to amines.

Substitution: The chlorine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophiles like amines, thiols, and alcohols are employed in substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Comparison with Similar Compounds

Similar Compounds

• 6-Chloroimidazo[2,1-b]thiazole .
• 6-Chloroimidazo[2,1-b][1,3]thiazole-5-sulfonyl chloride .

Uniqueness

6-Chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide is unique due to its dual functionality as both a sulfonamide and an imidazole derivative . This combination imparts distinct chemical properties and biological activities, making it valuable in various research and industrial applications .

Synthesis routes and methods

Procedure details

2 g (1 mol equiv.) 6-Chloro-imidazo[2,1-b]thiazole-5-sulfonyl chloride was dissolved in 20 mL acetonitrile and cooled to 0° C. Dropwise, 3.7 mL (3 mol equiv.) ammoniumhydroxide was added and the reaction mixture was stirred at room temperature for 10 min, during which a white precipitate was formed. Volatiles were removed under reduced pressure, and the solid residue was washed with water and dried in vacuo affording 1.62 g (88%) 6-chloro-imidazo[2,1-b]thiazole-5-sulfonic acid amide. 1H NMR (400 MHz, DMSO-d6) δ 7.62 (d, J=4.6 1H), 7.98 (d, J=4.6 Hz, 1H), 8.00 (br.s., 2H).